Cas no 113071-97-9 (Benzothiazole,6-chloro-2-(chloromethyl)-)
113071-97-9 structure
Product Name:Benzothiazole,6-chloro-2-(chloromethyl)-
CAS No:113071-97-9
MF:C8H5Cl2NS
MW:218.102998495102
CID:130032
PubChem ID:10798838
Update Time:2025-04-19
Benzothiazole,6-chloro-2-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,6-chloro-2-(chloromethyl)-
- 2-ChloroMethyl-6-chlorobenzothiazole
- 6-Chloro-2-(chloromethyl)-1,3-benzothiazole
- 2-chloromethyl-6-bromoquinoline
- 6-Bromo-2-chloromethyl-quinoline
- 6-chloro-2-chloromethylbenzothiazole
- 6-chloro-2-chloromethyl-benzothiazole
- AB69960
- SureCN1599323
- Benzothiazole, 6-chloro-2-(chloromethyl)- (9CI)
- 6-Chloro-2-(chloromethyl)benzo[d]thiazole, 97%
- AKOS017561378
- SCHEMBL4390136
- 6-Chloro-2-(chloromethyl)benzo[d]thiazole
- 113071-97-9
- CS-0530760
- DB-274876
- Benzothiazole, 6-chloro-2-(chloromethyl)-
-
- Inchi： 1S/C8H5Cl2NS/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,4H2
- InChI Key： BSLYCZZEUDPRAN-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)SC(CCl)=N2
Computed Properties
- Exact Mass: 216.95215
- Monoisotopic Mass: 216.9519757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
Benzothiazole,6-chloro-2-(chloromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1601424-250mg |
6-Chloro-2-(chloromethyl)benzo[d]thiazole |
113071-97-9 | 98% | 250mg |
￥9790.00 | 2024-08-09 |
Benzothiazole,6-chloro-2-(chloromethyl)- Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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